Cas no 2098022-39-8 (5-((4-methyl-1,4-diazepan-1-yl)methyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid)

• Product Name: 5-((4-methyl-1,4-diazepan-1-yl)methyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid
• CAS No: 2098022-39-8
• MF: C₁₂H₁₈N₄O₄
• MW: 282.295722484589
• CID: 5727538
• PubChem ID: 91812361
• Update Time: 2025-05-26

5-((4-methyl-1,4-diazepan-1-yl)methyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-((4-methyl-1,4-diazepan-1-yl)methyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylic acid, 5-[(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)methyl]-1,2,3,6-tetrahydro-2,6-dioxo-
• 5-[(4-methyl-1,4-diazepan-1-yl)methyl]-2,4-dioxo-1H-pyrimidine-6-carboxylic acid
• AKOS026718374
• F2158-2023
• starbld0039864
• 2098022-39-8

• Inchi： 1S/C12H18N4O4/c1-15-3-2-4-16(6-5-15)7-8-9(11(18)19)13-12(20)14-10(8)17/h2-7H2,1H3,(H,18,19)(H2,13,14,17,20)
• InChI Key： VXEWNHWFCSXKBM-UHFFFAOYSA-N
• SMILES： C1(=O)NC(=O)C(CN2CCCN(C)CC2)=C(C(O)=O)N1

Computed Properties

• Exact Mass: 282.13280507g/mol
• Monoisotopic Mass: 282.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.325±0.06 g/cm3(Predicted)
• pka: 9.22±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-((4-methyl-1,4-diazepan-1-yl)methyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid

5-((4-Methyl-1,4-Diazepan-1-Yl)Methyl)-2,6-Dioxo-1,2,3,6-Tetrahydropyrimidine-4-Carboxylic Acid: A Comprehensive Overview

5-((4-Methyl-1,4-Diazepan-1-Yl)Methyl)-2,6-Dioxo-1,2,3,6-Tetrahydropyrimidine-4-Carboxylic Acid (CAS No: 2098022-39-8) is a highly specialized chemical compound with significant potential in the field of pharmacology and medicinal chemistry. This compound belongs to the class of tetrahydropyrimidines, which are known for their diverse biological activities. The structure of this molecule is characterized by a tetrahydropyrimidine ring system with specific substituents that contribute to its unique properties.

The tetrahydropyrimidine core of this compound is a six-membered ring containing two oxygen atoms at the 2 and 6 positions. The presence of these oxygen atoms introduces a dioxo functionality, which is often associated with increased stability and bioavailability in pharmaceutical compounds. Additionally, the 4-methyl-diazepane substituent attached to the tetrahydropyrimidine ring further enhances the molecule's pharmacokinetic properties. Diazepanes are known for their ability to modulate receptor activity and improve drug delivery efficiency.

Recent studies have highlighted the potential of 5-((4-Methyl-1,4-Diazepan-1-Yl)Methyl)-2,6-Dioxo-1,2,3,6-Tetrahydropyrimidine-4-Carboxylic Acid in the treatment of various diseases. For instance, research has shown that this compound exhibits potent anti-inflammatory and analgesic effects. These findings suggest that it could be a promising candidate for developing novel therapies targeting chronic pain conditions and inflammatory disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The key steps include the formation of the tetrahydropyrimidine ring system followed by the introduction of the diazepane substituent. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product and confirm its identity.

In terms of pharmacokinetics, 5-((4-Methyl-1,4-Diazepan-1-Yl)Methyl)-2,6-Dioxo... demonstrates favorable absorption profiles in preclinical models. Its ability to cross biological membranes efficiently makes it an attractive option for oral or parenteral administration. Furthermore, preliminary toxicity studies indicate that this compound has a wide safety margin, which is essential for its potential use in human therapeutics.

One of the most exciting aspects of this compound is its versatility in terms of functionalization. By modifying the substituents on the tetrahydropyrimidine ring or altering the diazepane moiety, researchers can potentially tailor its properties for specific therapeutic applications. For example, introducing electron-withdrawing groups could enhance its binding affinity to target receptors or improve its metabolic stability.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically relevant drug. The integration of computational chemistry tools with experimental validation will play a crucial role in optimizing its efficacy and minimizing adverse effects.

In conclusion,5-( (4-Methyl -1 , 4 - Diazepan - 1 - Yl ) Methyl ) - 2 , 6 - Dioxo - 1 , 2 , 3 , 6 - Tetrahydro pyrimidine - 4 - Carboxylic Acid (CAS No: 2098022 -39 -8 ) represents a significant advancement in medicinal chemistry . Its unique structure , coupled with promising biological activity , positions it as a strong candidate for addressing unmet medical needs . As research continues to unfold , this compound has the potential to make a meaningful impact on patient care worldwide .